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Compound of Interest

Compound Name: Glafenine, (R)-

Cat. No.: B15184189

Essential Safety and Handling Guide for
Glafenine, (R)-

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of
Glafenine, (R)-, a non-steroidal anti-inflammatory drug (NSAID). Adherence to these
procedures is essential to ensure the safety of laboratory personnel and to maintain
compliance with regulatory standards. Glafenine has been withdrawn from some markets due
to the risk of anaphylaxis and acute kidney failure.[1][2]

Quantitative Data Summary

While specific quantitative data for the (R)- enantiomer of Glafenine is not readily available, the
following data for the racemic mixture of Glafenine provides a crucial baseline for safe handling
protocols. Enantiomers share identical physical and chemical properties, differing only in their
interaction with polarized light and other chiral substances.[1]
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Property Value Source
Molecular Formula C19H17CIN204 [3]
Molar Mass 372.8 g/mol [3]
Melting Point 165 °C [3]

Poor water solubility (< 1
Solubility mg/mL). More soluble in [4]
aqueous alcohol mixtures.

Appearance Pale yellow prisms PubChem

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The
following PPE is mandatory when handling Glafenine, (R)-.

Eye and Face Protection: Chemical safety goggles or a full-face shield must be worn to

protect against splashes and airborne particles.[5][6]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Given the potential for
skin sensitization, double-gloving is recommended. Gloves should be inspected before each
use and changed immediately if contaminated.[5]

» Body Protection: A lab coat or chemical-resistant apron must be worn to protect against skin
contact.[5][6]

o Respiratory Protection: All handling of powdered Glafenine, (R)- or procedures that may
generate aerosols must be conducted in a certified chemical fume hood to prevent
inhalation.[5][7]

Experimental Protocols: Step-by-Step Handling
Procedures

The following workflow outlines the essential steps for the safe handling of Glafenine, (R)- from
receipt to disposal.
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Receiving:
Verify container integrity.
Confirm label information.

Secure

Storage:
Store in a cool, dry, well-ventilated area.
Segregate from incompatible materials.

Retrieve for use

4 Preparationend Handling N

Don appropriate PPE:
Gloves, goggles, lab coat.
Work in a fume hood.

l

Weighing and Preparation:
Handle solid material carefully to avoid dust.
Use appropriate ventilation.
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Dissolution:
Add solvent slowly.
Ensure complete dissolution before use.
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Transfer to experiment

Experimental Use

Conduct Experiment:
Follow established laboratory protocols.
Avoid direct contact and aerosol generation.

:

Monitor Experiment:
Observe for any unexpected reactions.

Conclude experiment

s
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Decontaminati%n and Disposal
Decontaminate Work Area:
Wipe down surfaces with an appropriate solvent.

l

l

Dispose of Waste:
Follow institutional and regulatory guidelines.

~

Segregate Waste:
Separate contaminated materials from general waste.

J
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Figure 1. Experimental workflow for handling Glafenine, (R)-.
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Emergency Procedures

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

 Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water
and give them water to drink. Seek immediate medical attention.

Disposal Plan

The disposal of Glafenine, (R)- and any contaminated materials must be handled as
hazardous waste. Follow all local, state, and federal regulations.
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Waste Generation

Solid Waste: Liquid Waste:
- Unused Glafenine, (R)- - Unused solutions
- Contaminated PPE (gloves, etc.) - Reaction mixtures
- Contaminated lab supplies - Rinsates from cleaning
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Segregation and Collection L

Hazardous Liquid Waste Container:
- Clearly labeled
- Sealed
- Secondary containment

/ S —
\:{m Dusposﬁ/

Arrange for Pickup by
Environmental Health & Safety (EHS)

:

Incineration by a
Licensed Waste Management Facility

- J

Hazardous Solid Waste Container:
- Clearly labeled
- Sealed
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Figure 2. Disposal workflow for Glafenine, (R)- waste.

Key Disposal Steps:
e Segregation: Do not mix Glafenine, (R)- waste with non-hazardous trash.[3][9]

e Solid Waste: Collect all solid waste, including unused powder, contaminated gloves, weigh
boats, and other disposable lab supplies, in a clearly labeled, sealed hazardous waste
container.[6]

e Liquid Waste: Collect all liquid waste, including unused solutions and rinsates from cleaning
glassware, in a designated, leak-proof, and clearly labeled hazardous liquid waste container.
Use secondary containment to prevent spills.[6]
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o Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate must be
collected as hazardous liquid waste. Deface the label on the empty container before
disposing of it in the appropriate recycling or trash receptacle, as per institutional guidelines.

[6](8]

o Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department
to arrange for the pickup and disposal of the hazardous waste.[10] Do not attempt to dispose
of this chemical down the drain or in regular trash.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15184189#personal-protective-equipment-for-
handling-glafenine-r]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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